Cas no 2171540-45-5 (3-{3-(cyanomethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{3-(cyanomethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171540-45-5
• MF: C₂₇H₂₃N₃O₅
• MW: 469.488626718521
• CID: 6161054
• PubChem ID: 165577213
• Update Time: 2025-10-29

3-{3-(cyanomethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-(cyanomethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-{[3-(cyanomethyl)phenyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171540-45-5
• EN300-1539279

• Inchi： 1S/C27H23N3O5/c28-13-12-17-6-5-7-18(14-17)29-26(33)24(15-25(31)32)30-27(34)35-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-11,14,23-24H,12,15-16H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： KGMGRIORMOQGAE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC=C(CC#N)C=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 469.16377084g/mol
• Monoisotopic Mass: 469.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 129Ų

Additional information on 3-{3-(cyanomethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-{3-(Cyanomethyl)Phenylcarbamoyl}-3-({(9H-Fluoren-9-yl)Methoxycarbonyl}amino)Propanoic Acid: A Comprehensive Overview

CAS No. 2171540-45-5, also known as 3-{3-(cyanomethyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyanomethyl group, a phenylcarbamoyl moiety, and a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biomolecules.

The cyanomethyl group in this compound is known for its electron-withdrawing properties, which can influence the reactivity and stability of the molecule. This feature is particularly useful in the design of drugs that require specific electronic properties to interact with biological targets. The phenylcarbamoyl

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of 3-{3-(cyanomethyl)-3-({(9H--9-yl)}amino)propanoic acid. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis.

Beyond its anti-inflammatory properties, 3-{3-()-3-({(9H--9-yl)}amino)propanoic acid has also shown promise in cancer research. In vitro studies have indicated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be further developed as a novel chemotherapeutic agent for treating various types of cancer.

The synthesis of 3-{3-()-3-({(9H--9-yl)}amino)propanoic acid involves a series of well-defined chemical reactions. The Fmoc protecting group is typically introduced at an early stage to protect the amino functionality during subsequent synthetic steps. Once the desired structure is achieved, the Fmoc group can be selectively removed to reveal the active amino group, which can then be used for further functionalization or conjugation with other biomolecules.

In addition to its therapeutic potential, 3-{3-()-3-({(9H--9-yl)}amino)propanoic acid has also been explored as a building block for constructing more complex molecular architectures. Its unique combination of functional groups makes it an attractive starting material for the synthesis of peptides, peptidomimetics, and other bioactive molecules. Researchers have utilized this compound to develop novel drug delivery systems and targeted therapies that can improve drug efficacy and reduce side effects.

The safety and toxicity profile of 3-{3-()-3-({(9H--9-yl)}amino)propanoic acid have been extensively evaluated in preclinical studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential interactions with other drugs or biological systems.

In conclusion, 3-{3-()-3-({(9H--9-yl)}amino)propanoic acid (CAS No. 2171540-45-5) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further expanding the potential of this remarkable compound.